molecular formula C16H25BrN4O3 B8314791 4-[(5-Bromo-3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

4-[(5-Bromo-3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

Cat. No.: B8314791
M. Wt: 401.30 g/mol
InChI Key: AJTWQURNQIIDJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(5-Bromo-3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H25BrN4O3 and its molecular weight is 401.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H25BrN4O3

Molecular Weight

401.30 g/mol

IUPAC Name

tert-butyl 4-[[(5-bromo-3-methoxypyrazin-2-yl)amino]methyl]piperidine-1-carboxylate

InChI

InChI=1S/C16H25BrN4O3/c1-16(2,3)24-15(22)21-7-5-11(6-8-21)9-18-13-14(23-4)20-12(17)10-19-13/h10-11H,5-9H2,1-4H3,(H,18,19)

InChI Key

AJTWQURNQIIDJU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CNC2=NC=C(N=C2OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-[(3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (EXAMPLE 127, STEP 2) (2.0 g, 0.0062 mol) in chloroform (160 mL) and under nitrogen was added pyridine (0.528 mL, 0.0064 mol), followed by a slow addition (˜1 h) of a solution of bromine (1.044 g, 0.0064 mol) in chloroform (16 mL). The reaction was diluted with water (100 mL) and the organic layer removed, dried over sodium sulfate, filtered and concentrated to an oil. The oil was chromatographed on silica using a gradient of 0 to 4% acetone/dichloromethane to give the title compound as a foam. M.S. (M+1): 401.
Name
4-[(3-methoxy-pyrazin-2-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.528 mL
Type
reactant
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One
Quantity
1.044 g
Type
reactant
Reaction Step Two
Quantity
16 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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